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Compound of Interest

Compound Name: 4-Nitrobenzoyl chloride

Cat. No.: B041219 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, moisture sensitivity,

and critical handling procedures for 4-Nitrobenzoyl chloride (4-NBC). Adherence to these

guidelines is essential to ensure personnel safety, experimental integrity, and material stability.

Chemical & Physical Properties
4-Nitrobenzoyl chloride is a yellow, crystalline solid with a pungent odor.[1][2] It is a highly

reactive compound, primarily used as an intermediate in the synthesis of dyes,

pharmaceuticals, and other organic molecules.[2][3] Its reactivity is significantly influenced by

the electron-withdrawing nitro group, which makes the carbonyl carbon highly electrophilic.[3]

Table 1: Physical and Chemical Properties of 4-Nitrobenzoyl Chloride
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Property Value References

CAS Number 122-04-3 [4]

Molecular Formula C₇H₄ClNO₃ [4]

Molecular Weight 185.56 g/mol [4]

Appearance
Yellow needles, flakes, or

powder
[1][2][5]

Melting Point 71 - 74 °C [2][4][6]

Boiling Point 202 - 205 °C @ 105 mmHg [2][5][6]

Flash Point 102 °C [2][5][6]

| Solubility | Decomposes in water. Soluble in chloroform, acetone, and other organic solvents. |

[1][2][3] |

Moisture Sensitivity and Hydrolysis
4-Nitrobenzoyl chloride is classified as moisture sensitive.[2][5][6][7] It is unstable in moist air

and reacts with water or steam.[1] This reactivity is a critical consideration for its storage and

handling.

The primary reaction upon exposure to moisture is hydrolysis. The highly electrophilic carbonyl

carbon is readily attacked by the nucleophilic oxygen atom of water. This reaction yields 4-

nitrobenzoic acid and corrosive hydrogen chloride gas.[3][7] Contact with water liberates this

toxic gas.[5][7]
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Caption: Hydrolysis pathway of 4-Nitrobenzoyl chloride upon reaction with water.

Due to its high reactivity, 4-Nitrobenzoyl chloride must be stored and handled away from the

following materials:

Water and moist air[4][5]

Alcohols[2][4]

Strong bases, including amines[2][4]

Strong oxidizing agents[2][4][5]

Safe Handling and Storage Protocols
Strict protocols must be followed to mitigate the risks associated with 4-Nitrobenzoyl
chloride's corrosivity and reactivity. It is known to cause severe skin burns and eye damage.[4]

[5]

Fume Hood: Always handle 4-Nitrobenzoyl chloride inside a certified chemical fume hood

to control dust and vapors.[5][7]

Ventilation: Ensure the laboratory space is well-ventilated.[4][8]
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Safety Equipment: Eyewash stations and safety showers must be readily accessible near the

workstation.[5]

A comprehensive PPE strategy is mandatory for handling this chemical.

Table 2: Required Personal Protective Equipment

Protection Type Specification References

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Inspect
before use and use proper
removal technique.

[4]

Eye/Face Protection

Safety glasses with side-

shields and a face shield. Must

be approved under standards

like NIOSH (US) or EN 166

(EU).

[4]

Skin/Body Protection

A complete suit protecting

against chemicals or a lab

coat.

[4]

| Respiratory Protection | If risk assessment indicates a need, use an air-purifying respirator

with appropriate cartridges (e.g., EN 143). |[4] |
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Caption: Recommended workflow for safely handling 4-Nitrobenzoyl chloride.
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Proper storage is critical to maintaining the chemical's integrity and ensuring safety.

Container: Keep in a tightly closed, suitable container.[4][8]

Environment: Store in a cool, dry, and well-ventilated place.[4][5][8]

Conditions: Protect from moisture at all times.[4][5] Storage in a desiccator is highly

recommended. Some suppliers recommend storage below +30°C.[2][6]

Emergency and Spill Response
Immediate and correct response to an exposure or spill is crucial.

Table 3: First Aid for 4-Nitrobenzoyl Chloride Exposure

Exposure Route First Aid Procedure References

Eye Contact

Immediately hold eyelids
apart and flush
continuously with running
water for at least 15
minutes. Seek immediate
medical attention.

[4][5]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with soap and plenty of

water for at least 15 minutes.

Seek immediate medical

attention.

[4][5]

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician immediately.

[4][5]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician immediately. |[4][5] |
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Evacuate personnel from the immediate area.[4]

Ensure adequate ventilation and wear all required PPE.[4]

Crucially, do not use water on the spill.[5][7]

For small spills, dampen the solid material with a dry, inert solvent like acetone and transfer it

to a suitable, closed container for disposal.[9]

For larger spills, pick up and arrange disposal without creating dust. Sweep up the material

and shovel it into a suitable, closed container.[4][7]

Wash the spill site with an appropriate solvent (e.g., acetone) followed by soap and water,

ensuring all cleanup materials are collected for proper disposal.[9]

Experimental Protocol: General Methodology for
Quantifying Moisture Sensitivity
While specific kinetic data is not available in the provided safety sheets, a general protocol can

be designed to quantify the rate of hydrolysis. This protocol serves as a template for

researchers needing to establish stability data under specific laboratory conditions.

Objective: To determine the rate of hydrolysis of 4-Nitrobenzoyl chloride at various relative

humidity (RH) levels.

Methodology: Gravimetric analysis of the formation of 4-nitrobenzoic acid or titrimetric analysis

of the liberated HCl.

Materials:

4-Nitrobenzoyl chloride

Controlled humidity chambers or desiccators

Saturated salt solutions to maintain specific RH

Analytical balance
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Dry, inert solvent (e.g., anhydrous acetonitrile)

Standardized sodium hydroxide solution (for titration)

pH indicator (e.g., phenolphthalein)

1. Setup

2. Exposure

3. Analysis

4. Data Processing

Prepare Humidity Chambers
(e.g., 20%, 50%, 75% RH)

Place samples in
chambers

Weigh 4-NBC samples
into tared vials

Remove samples at
defined time points
(t=1h, 2h, 4h, etc.)

Dissolve sample in
dry solvent

Titrate liberated HCl
with std. NaOH

Calculate % Hydrolysis
vs. Time

Determine Rate Constant (k)
for each RH level
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Caption: Experimental workflow for determining the hydrolysis rate of 4-NBC.

Experimental Steps:

Preparation: Prepare a series of sealed chambers containing different saturated salt

solutions to create stable relative humidity environments.

Sample Preparation: Accurately weigh several samples of 4-Nitrobenzoyl chloride into

open glass vials.

Exposure: Place the vials into the controlled humidity chambers.

Time Points: At predetermined time intervals, remove one sample from each humidity level.

Analysis: Immediately dissolve the removed sample in a known volume of a dry, inert

solvent. Add a known amount of deionized water to ensure any remaining unreacted material

hydrolyzes completely for a baseline, or directly titrate the already-hydrolyzed sample.

Titration: Titrate the resulting solution with a standardized solution of sodium hydroxide to

quantify the amount of hydrochloric acid produced.

Calculation: Calculate the moles of HCl, which corresponds to the moles of hydrolyzed 4-
Nitrobenzoyl chloride.

Data Analysis: Plot the percentage of hydrolysis versus time for each relative humidity level

to determine the hydrolysis rate constant (k).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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